Cas no 63001-81-0 (1,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid, ethylester)

• Product Name: 1,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid, ethylester
• CAS No: 63001-81-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD00160459
• CID: 1026167
• PubChem ID: 3269140
• Update Time: 2025-07-24

1,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid, ethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-oxo-1,6-dihydropyridazine-3-carboxylate
• AKOS003071732
• DB-027343
• Ethyl 6-oxo-1H-pyridazine-3-carboxylate
• SCHEMBL20302699
• A868279
• AKOS006223004
• MFCD11044476
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-, ethyl ester
• Ethyl 3-hydroxypyridazine-6-carboxylate
• 6-hydroxypyridazine-3-carboxylic acid ethyl ester
• PNZFPPKCYNMOSA-UHFFFAOYSA-N
• 63001-81-0
• ethyl 6-hydroxy-3-pyridazinecarboxylate
• STL430444
• Ethyl6-Oxo-1,6-dihydropyridazine-3-carboxylate
• Ethyl 3-pyridazinone-6-carboxylate
• SCHEMBL5169193
• ethyl 6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• DB-343040
• EN300-238833
• Ethyl 6-hydroxypyridazine-3-carboxylate
• AMY24920
• BCP30920
• 63001-31-0
• Ethyl 6-hydroxypyridazine-3-carboxylate pound>>Ethyl 6-oxo-1H-pyridazine-3-carboxylate
• F1967-0658
• 1,6-DIHYDRO-6-OXO-3-PYRIDAZINECARBOXYLIC ACID, ETHYL ESTER
• TS-00146
• 1,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid, ethylester

• MDL： MFCD00160459
• Inchi： 1S/C7H8N2O3/c1-2-12-7(11)5-3-4-6(10)9-8-5/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： PNZFPPKCYNMOSA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(NN=1)=O)=O)CC

Computed Properties

• Exact Mass: 168.053
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.33
• Boiling Point: 381.8 °C at 760 mmHg
• Flash Point: 184.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,6-Dihydro-6-oxo-3-pyridazinecarboxylic acid, ethylester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)